Cas no 872880-93-8 (N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide)

• Product Name: N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide
• CAS No: 872880-93-8
• MF: C₂₂H₂₆FN₃O₆S
• MW: 479.521748065948
• CID: 5509916
• Update Time: 2025-10-28

N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenyl)ethyl]-N'-[[3-(4-methoxyphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

• Inchi： 1S/C22H26FN3O6S/c1-31-18-7-9-19(10-8-18)33(29,30)26-13-2-14-32-20(26)15-25-22(28)21(27)24-12-11-16-3-5-17(23)6-4-16/h3-10,20H,2,11-15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： ZDJFIYMBNHEZED-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(F)C=C1)(=O)C(NCC1N(S(C2=CC=C(OC)C=C2)(=O)=O)CCCO1)=O

Additional information on N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide

Comprehensive Analysis of N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872880-93-8)

In the realm of pharmaceutical and biochemical research, N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide (CAS No. 872880-93-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and potential therapeutic applications, is frequently discussed in scientific circles. Its 4-fluorophenyl and 4-methoxybenzenesulfonyl moieties contribute to its unique chemical properties, making it a subject of extensive study in drug discovery and development.

The compound's 1,3-oxazinan-2-ylmethyl backbone is particularly noteworthy, as it is often associated with enhanced bioavailability and metabolic stability. Researchers are increasingly focusing on such scaffolds to design novel inhibitors and modulators for various biological targets. The presence of the fluorophenyl group further enhances its binding affinity, a feature highly sought after in the development of targeted therapies.

Recent trends in scientific literature highlight a growing interest in sulfonamide-based compounds, with N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide being no exception. Its potential applications span across areas such as enzyme inhibition, receptor modulation, and even as a precursor for more complex molecular architectures. This aligns with the broader industry shift toward precision medicine and structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the compound's ethanediamide linkage offers versatility in further derivatization. This has led to its exploration in combinatorial chemistry libraries, where it serves as a key intermediate for generating diverse bioactive molecules. The methoxybenzenesulfonyl group, in particular, is often leveraged for its electron-withdrawing properties, which can influence the compound's reactivity and interaction with biological systems.

In the context of drug design, CAS No. 872880-93-8 has been investigated for its potential role in addressing unmet medical needs. Its structural features make it a candidate for targeting specific pathways involved in cellular signaling and inflammation. This is particularly relevant given the current focus on personalized therapeutics and the need for molecules with high selectivity and minimal off-target effects.

The compound's physicochemical properties, such as its solubility and logP value, are critical for its pharmacokinetic profile. Researchers are actively exploring formulations that enhance its delivery and efficacy, especially in the context of oral bioavailability. This is a hot topic in pharmaceutical sciences, as improving drug absorption remains a significant challenge in the industry.

Another area of interest is the compound's potential role in neuropharmacology. Preliminary studies suggest that its fluorophenyl and oxazinan components may interact with central nervous system targets, opening avenues for research into neurological disorders. This aligns with the increasing demand for novel CNS-active compounds that can cross the blood-brain barrier effectively.

In summary, N'-2-(4-fluorophenyl)ethyl-N-{3-(4-methoxybenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}ethanediamide represents a promising scaffold in medicinal chemistry. Its multifaceted applications, from enzyme inhibition to potential CNS activity, make it a valuable subject for ongoing research. As the scientific community continues to unravel its mechanisms and optimize its properties, this compound is poised to play a pivotal role in the next generation of therapeutic agents.